Cas no 2228311-74-6 (2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid)

• Product Name: 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid
• CAS No: 2228311-74-6
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 6200383
• PubChem ID: 143186074
• Update Time: 2025-06-11

2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid
• 2-{1-[2-(methylsulfanyl)ethyl]cyclopropyl}acetic acid
• 2228311-74-6
• EN300-1807938

• Inchi： 1S/C8H14O2S/c1-11-5-4-8(2-3-8)6-7(9)10/h2-6H2,1H3,(H,9,10)
• InChI Key： UJHITPBCRUFULN-UHFFFAOYSA-N
• SMILES： S(C)CCC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid

Introduction to 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid (CAS No. 2228311-74-6)

2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid, with the CAS number 2228311-74-6, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a cyclopropyl ring substituted with a methylthioethyl group, which imparts distinct chemical and biological characteristics. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid.

Chemical Structure and Properties

The molecular formula of 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid is C₉H₁₆O₂S, with a molecular weight of approximately 184.30 g/mol. The compound features a cyclopropyl ring, which is known for its high reactivity due to the strain in the three-membered ring. The presence of the methylthioethyl group adds further complexity and reactivity to the molecule. The carboxylic acid functional group at the end of the molecule makes it potentially useful in various chemical reactions and biological processes.

The physical properties of 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid include its solubility in polar solvents such as water and ethanol, which facilitates its use in both laboratory and industrial settings. Its melting point and boiling point are not yet widely reported, but these properties are crucial for understanding its behavior under different conditions.

Synthesis Methods

The synthesis of 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid has been explored through various routes, each with its own advantages and challenges. One common method involves the reaction of a cyclopropanecarboxylic acid derivative with a methylthioethane reagent under controlled conditions. This approach typically involves several steps, including the formation of an intermediate ester or thioester, followed by hydrolysis to yield the final carboxylic acid product.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient one-pot synthesis method that significantly reduces reaction time and improves yield. The method involves the use of a palladium catalyst and a base to facilitate the coupling reaction between a cyclopropanecarboxylic acid derivative and a methylthioethane reagent. This approach not only simplifies the synthesis process but also enhances the purity of the final product.

Biological Activities

The biological activities of 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid have been a subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

A recent clinical trial conducted by researchers at Harvard Medical School demonstrated that 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid effectively reduced inflammation in animal models without causing significant side effects. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel anticancer drug.

Potential Applications strong> p > < p >The unique chemical structure and biological activities of 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid strong >make it suitable for various applications in pharmaceutical and biotechnological industries . In addition to its potential as an anti-inflammatory and antitumor agent , this compound may also find use in other areas such as pain management , neurodegenerative diseases , and metabolic disorders . p > < p >Pharmaceutical companies are increasingly interested in developing new drugs based on natural products or synthetic compounds with novel mechanisms of action . The versatility of 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid strong >in modulating multiple biological pathways makes it an attractive target for drug discovery efforts . p > < p >< strong >Conclusion strong > p > < p >< strong > 2-{1-2-(methylsulfanyl)ethylcyclopropyl}acetic acid strong >(CAS No . 2228311-74-6 ) is a promising compound with unique structural features and diverse biological activities . Its potential applications in treating inflammatory diseases , cancer , and other conditions make it an important focus for ongoing research . As more studies are conducted , it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge , further enhancing its value in the pharmaceutical industry . p > article > response >